Cas no 381666-78-0 (Piperazine, 1-[3-nitro-4-(phenylthio)phenyl]-)

• Product Name: Piperazine, 1-[3-nitro-4-(phenylthio)phenyl]-
• CAS No: 381666-78-0
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 1488006
• Update Time: 2024-08-23

Piperazine, 1-[3-nitro-4-(phenylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-nitro-4-(phenylthio)phenyl]-

• Inchi： 1S/C16H17N3O2S/c20-19(21)15-12-13(18-10-8-17-9-11-18)6-7-16(15)22-14-4-2-1-3-5-14/h1-7,12,17H,8-11H2
• InChI Key： DHCHNSFFKHNSEH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(SC3=CC=CC=C3)C([N+]([O-])=O)=C2)CCNCC1

Computed Properties

• Exact Mass: 315.10431

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 505.4±50.0 °C(Predicted)
• PSA: 58.41
• pka: 8.66±0.10(Predicted)